Cas no 1805566-29-3 (2,5-Bis(trifluoromethyl)-4-fluorobenzyl alcohol)

• Product Name: 2,5-Bis(trifluoromethyl)-4-fluorobenzyl alcohol
• CAS No: 1805566-29-3
• MF: C₉H₅F₇O
• MW: 262.124227285385
• CID: 4794159
• Update Time: 2025-08-04

2,5-Bis(trifluoromethyl)-4-fluorobenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis(trifluoromethyl)-4-fluorobenzyl alcohol

• Inchi： 1S/C9H5F7O/c10-7-2-5(8(11,12)13)4(3-17)1-6(7)9(14,15)16/h1-2,17H,3H2
• InChI Key： RKVOEUFLDNAYSE-UHFFFAOYSA-N
• SMILES： FC1=CC(C(F)(F)F)=C(CO)C=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 259
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2

Additional information on 2,5-Bis(trifluoromethyl)-4-fluorobenzyl alcohol

Introduction to 2,5-Bis(trifluoromethyl)-4-fluorobenzyl alcohol (CAS No. 1805566-29-3)

2,5-Bis(trifluoromethyl)-4-fluorobenzyl alcohol, identified by the Chemical Abstracts Service Number (CAS No.) 1805566-29-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of aromatic alcohols featuring fluorine and trifluoromethyl substituents, which are well-known for their enhanced metabolic stability and improved binding affinity in drug design. The structural configuration of this molecule, characterized by its dual fluorine and trifluoromethyl groups, makes it a promising candidate for further exploration in the development of novel therapeutic agents.

The significance of 2,5-Bis(trifluoromethyl)-4-fluorobenzyl alcohol lies in its potential applications as an intermediate in the synthesis of biologically active molecules. The presence of both fluorine and trifluoromethyl groups imparts unique electronic and steric properties to the benzyl alcohol backbone, which can be exploited to modulate receptor interactions. In recent years, there has been a surge in research focused on fluorinated compounds due to their ability to enhance drug efficacy and reduce susceptibility to metabolic degradation. This compound, with its strategic substitution pattern, aligns well with the current trends in medicinal chemistry.

Recent studies have highlighted the role of fluorinated aromatic alcohols in the development of antimicrobial and anticancer agents. The electron-withdrawing nature of the trifluoromethyl group can influence the electronic distribution across the aromatic ring, thereby affecting its reactivity and interactions with biological targets. For instance, research has demonstrated that compounds containing both fluorine and trifluoromethyl substituents often exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts. This is attributed to the increased lipophilicity and reduced polarity, which facilitate better membrane penetration and target binding.

The synthesis of 2,5-Bis(trifluoromethyl)-4-fluorobenzyl alcohol involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Typically, the synthesis starts from commercially available precursors such as 2,5-dibromobenzyl alcohol, which undergoes selective halogenation followed by nucleophilic substitution with fluorine sources. The introduction of the trifluoromethyl group is often achieved through metal-catalyzed cross-coupling reactions or direct fluorination techniques. These synthetic strategies highlight the compound's complexity but also underscore its synthetic accessibility for further derivatization.

In the realm of drug discovery, 2,5-Bis(trifluoromethyl)-4-fluorobenzyl alcohol serves as a versatile building block for constructing more complex molecular architectures. Its benzyl alcohol moiety can be further functionalized through esterification, etherification, or oxidation reactions to introduce additional pharmacophores. Such modifications are crucial for fine-tuning the biological activity of derived compounds. For example, researchers have explored its use in generating novel kinase inhibitors by appending specific pharmacological groups that enhance binding to protein targets.

The pharmacological potential of 2,5-Bis(trifluoromethyl)-4-fluorobenzyl alcohol has been investigated in various preclinical models. Preliminary studies suggest that derivatives of this compound exhibit inhibitory effects on certain enzymes implicated in inflammatory and oncogenic pathways. The fluorine atoms contribute to increased metabolic stability by preventing rapid deactivation through hydrolysis or oxidation. Moreover, the trifluoromethyl group enhances binding affinity by introducing steric hindrance and electronic modulation at key interaction sites within biological targets.

Advances in computational chemistry have further accelerated the exploration of 2,5-Bis(trifluoromethyl)-4-fluorobenzyl alcohol's pharmacological properties. Molecular modeling techniques allow researchers to predict binding affinities and identify optimal conformations for drug-receptor interactions. These simulations have been instrumental in guiding experimental design and optimizing lead compounds for clinical development. By leveraging computational tools alongside traditional wet chemistry approaches, scientists can efficiently navigate the complex landscape of drug discovery.

The future prospects for 2,5-Bis(trifluoromethyl)-4-fluorobenzyl alcohol are promising as it continues to be explored in interdisciplinary research initiatives. Collaborations between synthetic chemists, biochemists, and pharmacologists are essential for unlocking its full potential as a therapeutic agent or intermediate. As our understanding of molecular interactions evolves, so too will our ability to harness this compound's unique properties for addressing unmet medical needs.

In conclusion,2,5-Bis(trifluoromethyl)-4-fluorobenzyl alcohol (CAS No. 1805566-29-3) represents a significant advancement in pharmaceutical chemistry due to its structural features and functional versatility. Its role as an intermediate in drug synthesis underscores its importance in modern medicinal research while its potential applications in treating various diseases remain an exciting area for future exploration.